Cas no 1806119-21-0 (5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806119-21-0
• MF: C₈H₇F₆N₃O
• MW: 275.151102304459
• CID: 4798571
• Update Time: 2025-10-20

5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F6N3O/c9-7(10,11)6-5(18-8(12,13)14)3(1-15)4(16)2-17-6/h2H,1,15-16H2
• InChI Key： VDADECJTYPHUIT-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CN)C(=CN=1)N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Analysis of 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806119-21-0)

The compound 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS No. 1806119-21-0, is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The 5-Amino-4-(aminomethyl) moiety in this compound further expands its utility, enabling facile derivatization for the development of targeted therapies. This aligns with the growing trend in precision medicine, where small-molecule inhibitors and enzyme modulators are increasingly sought after.

From an agrochemical perspective, the trifluoromethoxy and trifluoromethyl substituents in CAS No. 1806119-21-0 contribute to its potential as a key building block for next-generation pesticides. These functional groups are known to enhance the efficacy of crop protection agents by improving their resistance to environmental degradation. As sustainability becomes a focal point in agriculture, compounds like this are being explored for their ability to reduce application frequencies while maintaining high activity.

The synthesis of 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves multi-step organic transformations, often requiring advanced techniques such as catalytic fluorination and reductive amination. These processes highlight the compound's complexity and the need for stringent quality control to ensure purity and consistency. Analytical methods like HPLC and NMR spectroscopy are routinely employed to characterize this material, addressing the industry's emphasis on reproducibility and safety.

One of the most frequently searched questions related to this compound is its solubility profile and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents, making it suitable for diverse reaction environments. Additionally, its stability at room temperature facilitates storage and handling, which is a critical consideration for industrial-scale applications. These properties are often compared to those of other fluorinated heterocycles, a topic of high interest in academic forums.

Another area of exploration is the compound's potential role in catalysis and material science. The electron-withdrawing nature of its trifluoromethyl group can influence reaction kinetics, making it a candidate for catalytic systems. Meanwhile, its rigid pyridine core offers opportunities for designing advanced materials with tailored electronic properties. These applications resonate with the broader scientific community's focus on green chemistry and sustainable materials.

In summary, 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806119-21-0) represents a versatile and high-value chemical entity with far-reaching implications across multiple industries. Its structural uniqueness, coupled with its functional adaptability, positions it as a cornerstone for innovation in pharmaceuticals, agrochemicals, and beyond. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific and industrial advancements.